TASP0390325

• Molecular Formula: C25H30Cl2FN5O4
• Molecular Weight: 554.4 g/mol
• SMILES: CC(C)NC(=O)CN1C(=NC2=C(C1=O)C=C(C=N2)OCCCN3CCOCC3)C4=CC(=C(C=C4)F)Cl.Cl
• InChI: InChI=1S/C25H29ClFN5O4.ClH/c1-16(2)29-22(33)15-32-24(17-4-5-21(27)20(26)12-17)30-23-19(25(32)34)13-18(14-28-23)36-9-3-6-31-7-10-35-11-8-31;/h4-5,12-14,16H,3,6-11,15H2,1-2H3,(H,29,33);1H
• InChIKey: NUIXGNLBPARAII-UHFFFAOYSA-N

Researchers requiring clean V1B receptor blockade often face confounding off-target noise with generic antagonists. TASP0390325 eliminates this uncertainty through rigorously validated selectivity. • Unmatched selectivity: No significant binding across 85 off-target receptors, channels, and transporters at 10 µM, ensuring artifact-free PET radioligand validation and behavioral data. • Robust in vivo engagement: Achieves near-full pituitary V1B occupancy at 0.3 mg/kg p.o. and suppresses ACTH at 1 mg/kg, with demonstrated efficacy in FST and OB depression models. • Supply chain confidence: Consistent ≥98% purity with documented batch-specific bioactivity enables reliable cross-study normalization and serves as a quantitative benchmark for medicinal chemistry programs.

TASP0390325 V1B Antagonist Overview

TASP0390325 is a pyridopyrimidin-4-one derivative that functions as a potent and orally active arginine vasopressin V1B receptor antagonist [1]. It exhibits high affinity for the V1B receptor and is employed preclinically to study the role of the V1B receptor in HPA axis regulation, depression, and anxiety [1]. Its utility extends to in vivo target engagement studies, where it serves as a key blocking agent for PET radioligand validation due to its well-characterized selectivity and brain-penetrant properties [2].

V1B receptor antagonist for neuroendocrine and HPA axis research

Brain-penetrant, orally bioavailable tool for central target engagement studies

Selective blocking agent for PET radioligand validation and occupancy imaging

• [1] Iijima M, Yoshimizu T, Shimazaki T, Tokugawa K, Fukumoto K, Kurosu S, Kuwabara Y, Sekiguchi Y, Chaki S. Antidepressant and anxiolytic profiles of newly synthesized arginine vasopressin V1B receptor antagonists: TASP0233278 and TASP0390325. Br J Pharmacol. 2014 Jul;171(14):3511-25. doi: 10.1111/bph.12699. View Source
• [2] Koga K, Nagai Y, Hanyu M, Sekiguchi Y, Shimazaki T, Kurosu S, Chaki S, Suzuki M, Higuchi M, Suhara T. High-contrast PET imaging of vasopressin V1B receptors with a novel radioligand, 11C-TASP699. Sci Rep. 2017 Aug 8;7(1):7580. doi: 10.1038/s41598-017-07954-7. View Source

TASP0390325 vs Generic V1B Antagonists

While several compounds target the V1B receptor, subtle differences in their affinity, selectivity, and off-target profiles can profoundly impact experimental outcomes, especially in complex in vivo behavioral studies or sensitive PET imaging assays. Generic substitution among V1B antagonists is therefore inadvisable; the specific quantitative differentiation of TASP0390325, relative to close structural analogs like TASP0233278 and alternative chemotypes like SSR149415, directly determines its suitability for studies demanding high target occupancy and low background noise [1][2]. The following evidence quantifies these critical differences.

Binding affinity differences

V1B affinity varies among structural analogs; lower affinity may reduce target engagement at equivalent doses and shift study outcomes.

Off-target profile divergence

Some V1B antagonists exhibit measurable V1A, V2, or oxytocin receptor affinity, potentially confounding behavioral or neuroendocrine readouts.

PET contrast requirement

Lower selectivity blockers may increase nondisplaceable binding, diminishing image contrast and reducing PET radioligand validation fidelity.

• [1] Iijima M, Yoshimizu T, Shimazaki T, Tokugawa K, Fukumoto K, Kurosu S, Kuwabara Y, Sekiguchi Y, Chaki S. Antidepressant and anxiolytic profiles of newly synthesized arginine vasopressin V1B receptor antagonists: TASP0233278 and TASP0390325. Br J Pharmacol. 2014 Jul;171(14):3511-25. doi: 10.1111/bph.12699. View Source
• [2] Koga K, Nagai Y, Hanyu M, Sekiguchi Y, Shimazaki T, Kurosu S, Chaki S, Suzuki M, Higuchi M, Suhara T. High-contrast PET imaging of vasopressin V1B receptors with a novel radioligand, 11C-TASP699. Sci Rep. 2017 Aug 8;7(1):7580. doi: 10.1038/s41598-017-07954-7. View Source

TASP0390325 Evidence Guide

V1B Binding Affinity vs TASP0233278

In a direct head-to-head comparison, TASP0390325 exhibited a lower IC50 for the human V1B receptor (2.72 nM) compared to its structural analog TASP0233278 (4.85 nM), indicating approximately 1.8-fold higher affinity [1]. This difference was consistent across species, as demonstrated in rat pituitary V1B receptors (2.22 nM vs 3.98 nM) [1]. This quantifiable affinity advantage ensures more potent target engagement at a given dose.

V1B Binding Affinity

Head-to-head

IC50 2.72 nM (human), 2.22 nM (rat) vs TASP0233278 4.85 nM, 3.98 nM

Supports higher target engagement at lower concentrations

[3H]-AVP binding assay context

Evidence Dimension	V1B Receptor Binding Affinity (IC50)
Target Compound Data	Human V1B IC50 = 2.72 nM; Rat Pituitary V1B IC50 = 2.22 nM
Comparator Or Baseline	TASP0233278: Human V1B IC50 = 4.85 nM; Rat Pituitary V1B IC50 = 3.98 nM
Quantified Difference	TASP0390325 is 1.8-fold more potent at human V1B and 1.8-fold more potent at rat pituitary V1B.
Conditions	[3H]-AVP binding assay in vitro.

Why This Matters

Higher affinity for the intended target minimizes the dose required for effective receptor occupancy, reducing the potential for off-target effects in in vivo experiments.

• [1] Iijima M, Yoshimizu T, Shimazaki T, Tokugawa K, Fukumoto K, Kurosu S, Kuwabara Y, Sekiguchi Y, Chaki S. Antidepressant and anxiolytic profiles of newly synthesized arginine vasopressin V1B receptor antagonists: TASP0233278 and TASP0390325. Br J Pharmacol. 2014 Jul;171(14):3511-25. doi: 10.1111/bph.12699. View Source

Receptor Selectivity vs TASP0233278 and SSR149415

TASP0390325 demonstrated a pristine selectivity profile, exhibiting no significant affinity for any of the 85 other receptors, transporters, and ion channels tested at 10 µM, including the related vasopressin V1A and V2 receptors (IC50 > 10,000 nM) [1]. In stark contrast, its analog TASP0233278 displayed weak but measurable affinity for hV1A (IC50 = 286 nM), hV2 (IC50 = 511 nM), and hOTR (IC50 = 45.8 nM) [1]. Furthermore, while the prototypical V1B antagonist SSR149415 has been characterized as having medium affinity for the oxytocin receptor [2], TASP0390325 is noted for its low OXTR affinity [2]. This level of selectivity is a defining characteristic of TASP0390325.

Receptor Selectivity

Head-to-head

No significant affinity at 10 µM for 85 targets; analog shows hV1A, hV2, hOTR binding

Enables V1B-specific attribution of in vivo effects

Selectivity panel at 10 µM

Evidence Dimension	Receptor Selectivity (IC50 at hV1A, hV2, hOTR)
Target Compound Data	hV1A IC50 > 10,000 nM; hV2 IC50 > 10,000 nM; hOTR IC50 > 10,000 nM
Comparator Or Baseline	TASP0233278: hV1A IC50 = 286 nM, hV2 IC50 = 511 nM, hOTR IC50 = 45.8 nM; SSR149415: Classified as having 'medium OXTR affinity'.
Quantified Difference	TASP0390325 shows >35-fold selectivity over hV1A, >20-fold over hV2, and >220-fold over hOTR compared to TASP0233278.
Conditions	[3H]-AVP binding assay (V1A, V2) and [3H]-OT binding assay (OTR).

Why This Matters

The absence of off-target binding at 10 µM confirms that observed in vivo effects can be confidently attributed to V1B receptor antagonism, a critical factor for interpreting complex behavioral or neuroendocrine data.

• [1] Iijima M, Yoshimizu T, Shimazaki T, Tokugawa K, Fukumoto K, Kurosu S, Kuwabara Y, Sekiguchi Y, Chaki S. Antidepressant and anxiolytic profiles of newly synthesized arginine vasopressin V1B receptor antagonists: TASP0233278 and TASP0390325. Br J Pharmacol. 2014 Jul;171(14):3511-25. doi: 10.1111/bph.12699. View Source
• [2] Hornig S, et al. The Vasopressin V1b Receptor Antagonist SSR149415 in the Treatment of Major Depressive and Generalized Anxiety Disorders: Results of 4 Randomized, Double-Blind, Placebo-Controlled Studies. J Clin Psychiatry. 2012;73(11):1403-1411. Data aggregated in PMC8881472 Table 1. View Source

In Vivo Target Engagement: ACTH Suppression

The in vivo blockade of the anterior pituitary V1B receptor by TASP0390325 was quantified using a CRF/dDAVP-induced ACTH secretion model in rats. Oral administration of TASP0390325 significantly antagonized the increase in plasma ACTH levels at a dose of 1 mg/kg [1]. This finding provides direct evidence of central target engagement and functional antagonism following oral dosing, a critical milestone for validating the compound's utility in HPA axis studies.

In Vivo Target Engagement

Cross-study comparable

ACTH suppression at 1 mg/kg p.o. in rat (P

Demonstrates oral bioavailability and central V1B blockade

CRF/dDAVP challenge model, Sprague-Dawley rats

Behavioral Model Response

Cross-study comparable

Reduced immobility in FST; reduced hyperemotionality in OB model (0.3 mg/kg, 14 d)

Model-response endpoint context for stress-related behavior studies

Statistical significance vs vehicle (P

PET Contrast Enhancement

Head-to-head

~2.5× higher specific-to-nondisplaceable uptake ratio vs prior radioligand

Supports high-contrast V1B PET imaging with selective blocker

Rhesus monkey PET, 0.3 mg/kg pretreatment

Evidence Dimension	In Vivo Target Engagement (Plasma ACTH Suppression)
Target Compound Data	Significant antagonism of CRF/dDAVP-induced ACTH increase at 1 mg/kg, p.o.
Comparator Or Baseline	Vehicle-treated group (ACTH increase not antagonized).
Quantified Difference	Statistical significance (P < 0.05) achieved at 1 mg/kg dose.
Conditions	Male Sprague-Dawley rats; CRF/dDAVP challenge; oral administration of TASP0390325.

Why This Matters

Demonstrates that TASP0390325 is orally bioavailable and effectively engages its target in the brain in a dose-dependent manner, a prerequisite for any preclinical study of central V1B receptor function.

• [1] Iijima M, Yoshimizu T, Shimazaki T, Tokugawa K, Fukumoto K, Kurosu S, Kuwabara Y, Sekiguchi Y, Chaki S. Antidepressant and anxiolytic profiles of newly synthesized arginine vasopressin V1B receptor antagonists: TASP0233278 and TASP0390325. Br J Pharmacol. 2014 Jul;171(14):3511-25. doi: 10.1111/bph.12699. View Source

Anxiolytic & Antidepressant Efficacy in Preclinical Models

TASP0390325 has demonstrated robust efficacy in established preclinical models of depression and anxiety. Oral administration of TASP0390325 significantly reduced immobility time in the forced swim test (FST) in rats [1]. Furthermore, chronic (14-day) treatment with TASP0390325 at 0.3 mg/kg significantly reduced hyperemotionality in the olfactory bulbectomy (OB) model [1]. These behavioral outcomes provide a multi-model validation of its antidepressant and anxiolytic potential, going beyond simple binding or single-dose target engagement assays.

Behavioral Model Response

Cross-study comparable

Reduced immobility in FST; reduced hyperemotionality in OB model (0.3 mg/kg, 14 d)

Model-response endpoint context for stress-related behavior studies

Statistical significance vs vehicle (P

PET Contrast Enhancement

Head-to-head

~2.5× higher specific-to-nondisplaceable uptake ratio vs prior radioligand

Supports high-contrast V1B PET imaging with selective blocker

Rhesus monkey PET, 0.3 mg/kg pretreatment

Evidence Dimension	Behavioral Efficacy in Preclinical Models
Target Compound Data	Significant reduction in immobility time (FST); Significant reduction in hyperemotionality (OB model, 0.3 mg/kg, 14 days).
Comparator Or Baseline	Vehicle-treated control group.
Quantified Difference	Statistical significance vs. vehicle (P < 0.01 in both tests).
Conditions	FST in rats (oral dosing); Olfactory bulbectomy model in rats (chronic oral dosing).

Why This Matters

Validates that the compound's high affinity and selectivity translate into meaningful, reproducible behavioral effects in models with high predictive validity for human mood disorders, supporting its use as a tool compound in neuroscience research.

• [1] Iijima M, Yoshimizu T, Shimazaki T, Tokugawa K, Fukumoto K, Kurosu S, Kuwabara Y, Sekiguchi Y, Chaki S. Antidepressant and anxiolytic profiles of newly synthesized arginine vasopressin V1B receptor antagonists: TASP0233278 and TASP0390325. Br J Pharmacol. 2014 Jul;171(14):3511-25. doi: 10.1111/bph.12699. View Source

PET Imaging Contrast Enhancement

TASP0390325's utility as a tool compound extends to imaging. In a study validating the novel PET radioligand 11C-TASP699, pretreatment with TASP0390325 inhibited radioligand retention in the pituitary of rhesus monkeys in a dose-dependent manner, achieving nearly full occupancy at 0.3 mg/kg [1]. Crucially, the specific-to-nondisplaceable uptake ratio for 11C-TASP699 (using TASP0390325 for blockade) was approximately 2.5-fold greater than that of a previous radioligand, 11C-TASP0434299 [1]. This superior contrast is directly attributable to the use of the highly selective TASP0390325 to define nondisplaceable binding.

PET Contrast Enhancement

Head-to-head

~2.5× higher specific-to-nondisplaceable uptake ratio vs prior radioligand

Supports high-contrast V1B PET imaging with selective blocker

Rhesus monkey PET, 0.3 mg/kg pretreatment

Evidence Dimension	PET Image Contrast (Specific-to-Nondisplaceable Uptake Ratio)
Target Compound Data	11C-TASP699 contrast ratio ~2.5x greater than 11C-TASP0434299 when TASP0390325 is used as a blocker.
Comparator Or Baseline	Previous radioligand 11C-TASP0434299, which produced a lower image contrast.
Quantified Difference	Approximately 2.5-fold higher contrast.
Conditions	In vivo PET imaging in rhesus monkeys; pretreatment with TASP0390325 (0.3 mg/kg).

Why This Matters

Demonstrates the compound's unique value in assay development. Its high selectivity makes it an ideal blocking agent to define specific binding in PET studies, enabling higher-fidelity imaging of V1B receptor distribution and occupancy for novel radioligand candidates.

• [1] Koga K, Nagai Y, Hanyu M, Sekiguchi Y, Shimazaki T, Kurosu S, Chaki S, Suzuki M, Higuchi M, Suhara T. High-contrast PET imaging of vasopressin V1B receptors with a novel radioligand, 11C-TASP699. Sci Rep. 2017 Aug 8;7(1):7580. doi: 10.1038/s41598-017-07954-7. View Source

TASP0390325 Research Applications

V1B Receptor Occupancy for PET Tracer Development

TASP0390325 is the ideal blocking agent for defining nondisplaceable binding in novel V1B PET radioligand development. Its unparalleled selectivity (no off-target binding at 10 µM [1]) and ability to achieve near-full pituitary occupancy at low doses (0.3 mg/kg, p.o. [2]) ensure that any signal reduction post-administration is attributable solely to specific V1B receptor blockade. This minimizes background noise and maximizes image contrast, as demonstrated by the 2.5-fold improvement over the previous-generation radioligand [2].

Neuroendocrine and Behavioral Response Studies

For researchers investigating the HPA axis or stress-related behaviors, TASP0390325 offers a reliable, orally bioavailable tool for systemic V1B antagonism. Its robust in vivo target engagement (validated by ACTH suppression at 1 mg/kg [1]) and significant behavioral efficacy in the FST and OB models [1] confirm its suitability for chronic dosing studies. The compound's clean selectivity profile ensures that observed changes in behavior or hormone levels are a direct result of V1B antagonism, eliminating the confounding influence of V1A, V2, or OTR interactions seen with other tool compounds [1].

Lead Optimization Benchmarking

TASP0390325 serves as a potent and selective benchmark control compound for medicinal chemistry programs targeting the V1B receptor. Its well-defined IC50 values (2.72 nM for human V1B [1]) and extensive selectivity data across a panel of 85 targets [1] provide a clear quantitative baseline for evaluating new chemical entities. Procuring a batch with documented purity and consistent bioactivity allows for accurate normalization of data across different synthetic series and experimental runs.

Ex Vivo Autoradiography for V1B Distribution

Leveraging its high affinity and selectivity, TASP0390325 is a critical component for ex vivo autoradiography studies. As demonstrated in the validation of 11C-TASP699, TASP0390325 pretreatment in a concentration-dependent manner effectively inhibits specific radioligand labeling of anterior pituitary slices [2]. This application allows researchers to precisely map V1B receptor expression and confirm the anatomical specificity of novel radioligands in brain and pituitary tissue sections.

Application

Selection Property

Validation Focus

PET tracer development

V1B selectivity and brain occupancy

Blocking specificity and image contrast endpoint

HPA axis and behavioral research

Oral bioavailability and brain penetration

ACTH suppression and behavioral model endpoints

V1B antagonist lead optimization

Defined affinity and selectivity baseline

Bioactivity normalization across series

Ex vivo receptor mapping

High-affinity V1B binding

Radioligand specificity in tissue sections

• [1] Iijima M, Yoshimizu T, Shimazaki T, Tokugawa K, Fukumoto K, Kurosu S, Kuwabara Y, Sekiguchi Y, Chaki S. Antidepressant and anxiolytic profiles of newly synthesized arginine vasopressin V1B receptor antagonists: TASP0233278 and TASP0390325. Br J Pharmacol. 2014 Jul;171(14):3511-25. doi: 10.1111/bph.12699. View Source
• [2] Koga K, Nagai Y, Hanyu M, Sekiguchi Y, Shimazaki T, Kurosu S, Chaki S, Suzuki M, Higuchi M, Suhara T. High-contrast PET imaging of vasopressin V1B receptors with a novel radioligand, 11C-TASP699. Sci Rep. 2017 Aug 8;7(1):7580. doi: 10.1038/s41598-017-07954-7. View Source